Cas no 169616-13-1 (2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid)

• Product Name: 2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
• CAS No: 169616-13-1
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 111236
• PubChem ID: 16217733
• Update Time: 2025-04-18

2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
• 2,3-dihydro-6H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
• 3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
• 6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylicacid, 2,3-dihydro-
• 3-4-ETHYLENEDIOXYPYRROLE-2,5-DICARBOXYL&
• J-010568
• SCHEMBL2458344
• 3,4-Ethylenedioxypyrrole-2,5-dicarboxylic acid
• DTXSID70584524
• 169616-13-1

• Inchi： 1S/C8H7NO6/c10-7(11)3-5-6(15-2-1-14-5)4(9-3)8(12)13/h9H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： MUKLTUYFKHGLDJ-UHFFFAOYSA-N
• SMILES： O1CCOC2=C(C(=O)O)NC(C(=O)O)=C12

Computed Properties

• Exact Mass: 213.02731
• Monoisotopic Mass: 213.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.75
• Melting Point: 137-154 °C(lit.)
• Boiling Point: 545.5°C at 760 mmHg
• Flash Point: 283.7°C
• Refractive Index: 1.667
• PSA: 108.85